
Tolyltriazole sodium salt chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tolytriazole Sodium Salt

Cat. No.: B1324519 Get Quote

An In-depth Technical Guide to Tolyltriazole Sodium Salt

Introduction
Tolyltriazole sodium salt, systematically known as sodium 4(or 5)-methyl-1H-benzotriazolide, is

a widely utilized chemical compound primarily recognized for its efficacy as a corrosion

inhibitor.[1][2][3][4] It is particularly effective in protecting copper and its alloys, as well as other

metals like steel, cast iron, and zinc, from corrosive environments.[1][5][6][7] This technical

guide provides a comprehensive overview of the chemical and physical properties of

tolyltriazole sodium salt, its synthesis, and its mechanism of action, tailored for researchers,

scientists, and professionals in drug development and materials science. The compound is

typically available as a 50% aqueous solution, which is a clear yellow to amber liquid.[6][7][8][9]

[10]

Chemical and Physical Properties
The fundamental properties of tolyltriazole sodium salt are summarized below. These

properties are critical for understanding its behavior in various applications, from industrial

water treatment to formulation in antifreeze and metalworking fluids.[4][11]
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Property Value Reference

IUPAC Name
sodium 4-methylbenzotriazol-

1-ide
[8]

CAS Number 64665-57-2 [1][2][8][11]

EC Number 265-004-9 [8][9][11]

Molecular Formula C₇H₆N₃Na [2][8][11][12][13]

Molecular Weight 155.13 g/mol [2][8][11][12][13]

Appearance Clear yellow to amber liquid [2][6][8][10][13]

Odor Slight aromatic odor [1][13][14]

Physicochemical Data
The following table presents key quantitative physicochemical data for tolyltriazole sodium salt.

Property Value Conditions Reference

Melting Point -10 °C [1][13][14][15]

Boiling Point 108 °C [1][13][14][15]

Density 1.323 g/cm³ at 20°C [1][13][14][15]

Vapor Pressure 0.001 Pa at 25°C [1][13][14][15]

pKa 8.85 at 20°C [1][13][14][15]

Water Solubility 664 g/L at 20°C [1][13][14]

LogP (Octanol-Water

Partition Coefficient)
1.087 at 25°C [1][13][14]

pH 11.0 - 12.0 1% solution [13]

Molecular Structure and Visualization
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Tolyltriazole sodium salt consists of a benzotriazole core, which is a bicyclic structure formed by

the fusion of a benzene ring and a triazole ring. A methyl group is attached to the benzene ring,

and a sodium ion replaces the acidic proton on one of the nitrogen atoms of the triazole ring.

[13]

Caption: Chemical structure of Tolyltriazole Sodium Salt.

Experimental Protocols: Synthesis
The industrial production of tolyltriazole sodium salt is a straightforward process involving the

neutralization of tolyltriazole with sodium hydroxide.[13][16] The following protocols are based

on methods described in patent literature.

Laboratory Scale Synthesis Protocol
This protocol outlines a typical laboratory-scale preparation.[16]

Reaction Setup: In a four-necked flask equipped with a stirrer, add 136g of water and 133g

of tolyltriazole.

Addition of Base: Begin stirring the mixture. At room temperature, add 40.5g of 99% sodium

hydroxide in batches.

Reaction: Continue stirring at room temperature for 30 to 60 minutes after the addition of

sodium hydroxide is complete.

Decolorization: Add 3g of activated carbon to the solution. Heat the mixture to 50-60°C and

maintain this temperature for 1 to 1.5 hours to decolorize the solution.

Filtration and Isolation: Filter the hot solution to remove the activated carbon.

Final Product: Cool the filtrate to room temperature to obtain the final tolyltriazole sodium salt

solution (approximately 50% concentration). The reported yield for this method is over

98.5%.[16]

Industrial Synthesis Workflow
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The synthesis process can be visualized as a workflow, highlighting the key stages from raw

materials to the final product.

Raw Materials

Process Steps Output

Tolyltriazole

1. Reaction
(Room Temp)

Water

Sodium Hydroxide

Activated Carbon

2. Decolorization
(50-60°C) 3. Hot Filtration 4. Cooling

Spent Carbon

Tolyltriazole
Sodium Salt Solution

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Tolyltriazole Sodium Salt.

Mechanism of Action and Applications
Corrosion Inhibition
The primary application of tolyltriazole sodium salt is as a corrosion inhibitor.[1][2][3] It functions

by adsorbing onto a metal surface, forming a thin, uniform, and protective film.[1][2][13] This

passive layer acts as a physical barrier, preventing contact between the metal and corrosive

agents such as oxygen and other harmful substances present in the environment.[2][13] The

triazole ring is crucial to this mechanism, as its nitrogen atoms form coordinate bonds with the

metal atoms on the surface.[13] Its effectiveness can be enhanced when used in combination

with other inhibitors, such as 2-Mercaptobenzothiazole (MBT).[1][2]

Key Applications
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Due to its high solubility in water and efficacy, tolyltriazole sodium salt is utilized in a variety of

systems:[11][13]

Water Treatment: Widely used in industrial water systems, including cooling towers, boilers,

and closed-loop systems.[4][7][11]

Antifreeze and Coolants: An essential additive in automotive coolants and industrial heat

transfer fluids to protect engine and system components.[4][6][11]

Metalworking Fluids: Provides corrosion protection to metal parts during machining, cutting,

and grinding operations.[4][11]

Coatings and Paints: Added to formulations to enhance the corrosion resistance of coatings

applied to metal surfaces.[11]

Lubricants and Hydraulic Fluids: Prevents corrosion of metal components exposed to

moisture in lubricants and hydraulic systems.[6][11]

Safety and Handling
Tolyltriazole sodium salt is classified as a severe eye irritant and can cause skin burns,

particularly in its concentrated (50%) aqueous solution form.[8][12][17][18] Inhalation may lead

to corrosive injuries to the upper respiratory tract and lungs.[12][18] In oral lethal-dose studies

in rats, it has been observed to cause gastritis and somnolence.[8][12] Due to its harmful

effects on aquatic life, it is also considered an environmental hazard.[17] Appropriate personal

protective equipment (PPE), including gloves, goggles, and respiratory protection, should be

used when handling this chemical. Store in a cool, dry place away from direct sunlight and

strong oxidizers.[11][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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